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Compound of Interest

Autocamtide-2-related inhibitory
peptide TFA

cat. No.: B15617985

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

Introduction

Autocamtide-2-related inhibitory peptide (AIP) is a potent and highly specific inhibitor of
Ca?*/calmodulin-dependent protein kinase Il (CaMKIll), with a reported ICso of 40 nM.[1][2][3]
Supplied as a trifluoroacetate (TFA) salt, this synthetic peptide is a crucial tool for investigating
the physiological roles of CaMKII in various signaling pathways.[4] Proper handling, storage,
and implementation in experimental protocols are paramount to ensure its stability and achieve
reliable, reproducible results. These notes provide detailed guidelines for the storage and
application of Autocamtide-2-related inhibitory peptide TFA.

Storage and Stability

The integrity of the peptide is dependent on appropriate storage conditions. The following table
summarizes the recommended storage for both lyophilized powder and peptide in solution.

Data Presentation: Quantitative Storage Recommendations
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Form Temperature Duration Additional Notes

Store in a dry, dark

place. For long-term

Lyophilized Powder -20°C > 1 year ]
storage, -80°C is also
suitable.

Aliquot to avoid
In Solution -20°C Up to 1 month repeated freeze-thaw

cycles.

Recommended for
-80°C Up to 3-6 months longer-term storage of
the stock solution.

Data compiled from multiple supplier recommendations.

Reconstitution and Handling Protocol

To maintain the peptide's activity, it is critical to follow a precise reconstitution and handling
procedure.

Logical Relationship: Peptide Handling Workflow
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Initial Storage Preparation for Use Working Aliquots

Lyophilized Peptide Equilibrate vial Reconstitute in
(-20°C) T to Room Temperature Sterile H-0 Vortex Gently |13

Aliquot into

single-use tubes Store at -20°C or -80°C
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Assay Setup

Prepare Assay Buffer
(PIPES, MgCl2, BSA)

Add Ca2*/Calmodulin
and CaMKIl Enzyme

Add Peptide Inhibitor
(Varying Concentrations)

Add Substrate
(e.g., Autocamtide-2)

Kinase Reaction

Gre-incubate at 30°Ca

:

Initiate reaction with
[y-32P]ATP

Incubate for 1 min
at 30°C

Detection & Analysis

Spot reaction onto
P81 phosphocellulose paper

Wash to remove
free [y-2P]ATP

Quantify incorporated 32P
(Scintillation Counting)

Calculate % Inhibition
and determine ICso

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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